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Compound of Interest

Compound Name: Ethyl 9-oxononanoate

Cat. No.: B1615329 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is a cornerstone of laboratory safety and operational excellence. This guide

provides a comprehensive, step-by-step procedure for the safe disposal of Ethyl 9-
oxononanoate, ensuring compliance with safety regulations and minimizing environmental

impact.

Key Properties of Ethyl 9-Oxononanoate
A clear understanding of a substance's properties is fundamental to its safe handling. The

following table summarizes the key quantitative data for Ethyl 9-oxononanoate.

Property Value

Molecular Formula C11H20O3[1]

Molecular Weight 200.28 g/mol [1]

Boiling Point 267.9°C at 760 mmHg[1]

Flash Point 110.8°C[1]

Density 0.949 g/cm³[1]
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Before initiating any disposal procedure, it is imperative to be equipped with the appropriate

personal protective equipment (PPE) and to be aware of the immediate first aid measures in

case of accidental exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is typically needed. However, if vapors or mists are generated, a

particle filter respirator is recommended.

First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water, occasionally lifting the

upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at

least 10 minutes. Get medical attention if irritation occurs.

In case of skin contact: Flush contaminated skin with plenty of water. Remove contaminated

clothing and shoes. Get medical attention if symptoms occur.

In case of inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. Get medical attention if adverse health

effects persist or are severe.

In case of ingestion: Wash out mouth with water. Remove victim to fresh air and keep at rest

in a position comfortable for breathing. If material has been swallowed and the exposed

person is conscious, give small quantities of water to drink. Do not induce vomiting unless

directed to do so by medical personnel. Get medical attention if adverse health effects

persist or are severe.
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The proper disposal of Ethyl 9-oxononanoate is critical to prevent environmental

contamination and ensure a safe laboratory environment. The following procedure outlines the

necessary steps for its disposal.

1. Small Spills:

For minor spills, the immediate priority is to contain and absorb the liquid.

Ventilation: Ensure the area is well-ventilated.

Containment: Stop the leak if it is safe to do so.

Absorption: Soak up the spill with an inert absorbent material such as sand, silica gel, acid

binder, universal binder, or sawdust.

Collection: Carefully collect the absorbent material and place it into a suitable, closed, and

labeled container for disposal.

2. Large Spills:

In the event of a larger spill, a more comprehensive response is required.

Evacuation: Immediately evacuate personnel from the affected area.

Ventilation: Ensure maximum ventilation to disperse any vapors.

Containment: Dike the area of the spill to prevent it from spreading.

Absorption: Use a non-combustible absorbent material to soak up the substance.

Collection: Transfer the absorbed material to a labeled, sealed container for disposal.

3. Waste Disposal:

The disposal of Ethyl 9-oxononanoate waste must be conducted in accordance with all local,

state, and federal regulations.
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Professional Disposal Service: It is highly recommended to contact a licensed professional

waste disposal service to manage the disposal of this material.

Containerization: Ensure that the waste is stored in a properly labeled, sealed container.

Regulatory Compliance: Adhere to all relevant environmental regulations regarding chemical

waste disposal. Do not allow the product to enter drains or waterways.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Ethyl 9-
oxononanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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